N-{2-[2-(3-bromobenzylidene)hydrazino]-2-oxoethyl}-3,4-dimethoxybenzamide
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Overview
Description
N-{2-[2-(3-bromobenzylidene)hydrazino]-2-oxoethyl}-3,4-dimethoxybenzamide is a useful research compound. Its molecular formula is C18H18BrN3O4 and its molecular weight is 420.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 419.04807 g/mol and the complexity rating of the compound is 503. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
A key application lies in the synthesis and characterization of complex organic compounds. For instance, researchers have developed methods for synthesizing tetrahydrophthalazine and phthalamide derivatives via palladium-catalyzed carbonylation of iodoarenes, leveraging compounds with similar structural motifs for creating high-value chemical intermediates (Marosvölgyi-Haskó et al., 2011). Additionally, the crystal structures and Hirshfeld surface analysis of hydrazone derivatives, including those with bromo substitutions, provide insights into their molecular conformations and intermolecular interactions, which are crucial for understanding their chemical behavior (Purandara et al., 2018).
Biological Activities
Compounds with similar structural characteristics have been studied for their biological activities. Notably, N-substituted benzylidene-2-(2, 4- Dimethylphenoxy) acetatohydrazides have been synthesized and evaluated for their antibacterial and enzyme inhibition properties, showcasing the potential of such compounds in pharmaceutical applications (Aziz‐ur‐Rehman et al., 2014).
Material Science and Photonics
In material science and photonics, the third-order nonlinear optical properties of hydrazone derivatives are investigated for potential applications in photonic devices. This includes studying their optical limiting behavior, which is essential for developing materials for laser protection and optical communication technologies (Nair et al., 2022).
Antimicrobial Studies
The antimicrobial activities of benzoxazole derivatives, including hydrazino benzoxazoles, emphasize the role of such compounds in developing new antibacterial drugs. This research underlines the importance of structural modifications to enhance the specificity and efficacy of antimicrobial agents (Alheety, 2019).
Advanced Chemical Synthesis
Furthermore, the synthesis and antimicrobial activities of hydrazino benzoxazoles highlight the versatility of these compounds in creating molecules with potential therapeutic applications. The ability to synthesize and modify such compounds opens avenues for the design of novel drugs and chemical probes (Ersan et al., 1997).
Safety and Hazards
Properties
IUPAC Name |
N-[2-[(2E)-2-[(3-bromophenyl)methylidene]hydrazinyl]-2-oxoethyl]-3,4-dimethoxybenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18BrN3O4/c1-25-15-7-6-13(9-16(15)26-2)18(24)20-11-17(23)22-21-10-12-4-3-5-14(19)8-12/h3-10H,11H2,1-2H3,(H,20,24)(H,22,23)/b21-10+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
COVJIETYAZWWNY-UFFVCSGVSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NCC(=O)NN=CC2=CC(=CC=C2)Br)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)C(=O)NCC(=O)N/N=C/C2=CC(=CC=C2)Br)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18BrN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
324033-60-5 |
Source
|
Record name | N-(2-(2-(3-BROMOBENZYLIDENE)HYDRAZINO)-2-OXOETHYL)-3,4-DIMETHOXYBENZAMIDE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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